Silane, (1-cyclohepten-1-yloxy)trimethyl-

• IUPAC Name: cyclohepten-1-yloxy(trimethyl)silane
• InChI: InChI=1S/C10H20OSi/c1-12(2,3)11-10-8-6-4-5-7-9-10/h8H,4-7,9H2,1-3H3
• InChI Key: HEOUXWQHEFRJLK-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1=CCCCCC1
• Molecular Formula: C10H20OSi
• DSSTOX Substance ID: DTXSID40472803
• Molecular Weight: 184.35 g/mol
• CAS No.: 22081-48-7

Description

Silane, (1-cyclohepten-1-yloxy)trimethyl- is an organosilicon compound with the molecular formula C10H20OSi. It is a clear liquid that is sensitive to moisture and has a variety of applications in organic synthesis and material science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Silane, (1-cyclohepten-1-yloxy)trimethyl- typically involves the reaction of cycloheptene with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the silane compound .

Industrial Production Methods

Industrial production of Silane, (1-cyclohepten-1-yloxy)trimethyl- follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions, including temperature, pressure, and the use of high-purity reagents to ensure the quality and yield of the product .

Chemical Reactions Analysis

Types of Reactions

Silane, (1-cyclohepten-1-yloxy)trimethyl- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols or siloxanes.

Reduction: It can be reduced to form simpler silane derivatives.

Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like halogens or organometallic compounds are employed for substitution reactions.

Major Products

Oxidation: Silanols and siloxanes.

Reduction: Simpler silane derivatives.

Substitution: Various organosilicon compounds depending on the substituent introduced.

Scientific Research Applications

Silane, (1-cyclohepten-1-yloxy)trimethyl- has several applications in scientific research:

Biology: Employed in the modification of biomolecules for improved stability and reactivity.

Medicine: Investigated for potential use in drug delivery systems due to its ability to modify the surface properties of nanoparticles.

Industry: Utilized in the production of advanced materials, including coatings and adhesives

Mechanism of Action

The mechanism of action of Silane, (1-cyclohepten-1-yloxy)trimethyl- involves the interaction of the trimethylsilyl group with various molecular targets. The trimethylsilyl group is known for its ability to protect reactive sites in molecules, thereby enhancing the stability and reactivity of the compound. This property is exploited in organic synthesis to achieve selective reactions .

Comparison with Similar Compounds

Similar Compounds

Silane, (1-cyclohexen-1-yloxy)trimethyl-: Similar in structure but with a cyclohexene ring instead of a cycloheptene ring.

Silane, (3-buten-1-yloxy)trimethyl-: Contains a butene group instead of a cycloheptene group.

Uniqueness

Silane, (1-cyclohepten-1-yloxy)trimethyl- is unique due to its seven-membered ring structure, which imparts distinct chemical properties compared to its six-membered and four-membered ring analogs. This structural difference influences its reactivity and the types of reactions it can undergo .